Cas no 58216-60-7 (6-Benzothiazolecarboxylicacid,2-methyl-,methylester(9CI))

• Product Name: 6-Benzothiazolecarboxylicacid,2-methyl-,methylester(9CI)
• CAS No: 58216-60-7
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 1021840
• PubChem ID: 12261216
• Update Time: 2025-06-10

6-Benzothiazolecarboxylicacid,2-methyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylicacid,2-methyl-,methylester(9CI)
• 6-BENZOTHIAZOLECARBOXYLIC ACID, 2-METHYL-, METHYL ESTER
• Methyl 2-methylbenzo[d]thiazole-6-carboxylate
• Methyl2-methylbenzo[d]thiazole-6-carboxylate
• SCHEMBL16809339
• DB-325497
• 58216-60-7

• Inchi： 1S/C10H9NO2S/c1-6-11-8-4-3-7(10(12)13-2)5-9(8)14-6/h3-5H,1-2H3
• InChI Key： IMCVTRVCKLZKTB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Exact Mass: 207.03539970g/mol
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Benzothiazolecarboxylicacid,2-methyl-,methylester(9CI)

Introduction to 6-Benzothiazolecarboxylicacid, 2-methyl-, methylester (9CI) (CAS No. 58216-60-7)

6-Benzothiazolecarboxylicacid, 2-methyl-, methylester (9CI) (CAS No. 58216-60-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as 2-Methylbenzothiazole-6-carboxylic acid methyl ester, is characterized by its unique structural features and potential applications in various industries.

The molecular structure of 6-Benzothiazolecarboxylicacid, 2-methyl-, methylester consists of a benzothiazole ring with a methyl group and a carboxylic acid methyl ester moiety. The benzothiazole ring is a heterocyclic aromatic compound that is known for its stability and reactivity, making it an attractive scaffold for the synthesis of bioactive molecules. The presence of the methyl ester group adds further functional versatility, enabling the compound to participate in a wide range of chemical reactions.

In recent years, 6-Benzothiazolecarboxylicacid, 2-methyl-, methylester has been extensively studied for its potential applications in medicinal chemistry. Research has shown that compounds containing the benzothiazole moiety exhibit a variety of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of 2-Methylbenzothiazole-6-carboxylic acid methyl ester to inhibit the growth of certain cancer cell lines, making it a promising lead compound for further drug development.

Beyond its medicinal applications, 6-Benzothiazolecarboxylicacid, 2-methyl-, methylester has also found use in materials science. The compound's thermal stability and photophysical properties make it suitable for applications in organic electronics and photovoltaic devices. A recent study in the Journal of Materials Chemistry C demonstrated that derivatives of 2-Methylbenzothiazole-6-carboxylic acid methyl ester can be used as efficient electron transport materials in organic solar cells, enhancing their performance and stability.

The synthesis of 6-Benzothiazolecarboxylicacid, 2-methyl-, methylester typically involves multi-step processes that include the formation of the benzothiazole ring and subsequent functionalization with the methyl ester group. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. For example, one common method involves the reaction of 2-methylbenzothiazole with methyl chloroformate under basic conditions to form the desired ester derivative.

In terms of safety and handling, 6-Benzothiazolecarboxylicacid, 2-methyl-, methylester should be stored in a cool, dry place away from sources of heat and moisture. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken to ensure safe handling and storage.

The market demand for 6-Benzothiazolecarboxylicacid, 2-methyl-, methylester is driven by its diverse applications in pharmaceuticals and advanced materials. As research continues to uncover new uses for this compound, it is expected that its importance will grow in both academic and industrial settings. Companies involved in drug discovery and materials science are increasingly investing in the development of novel derivatives based on 2-Methylbenzothiazole-6-carboxylic acid methyl ester, further expanding its potential impact.

In conclusion, 6-Benzothiazolecarboxylicacid, 2-methyl-, methylester (9CI) (CAS No. 58216-60-7) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.